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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental data and computational models

for the detonation properties of Tetryl (2,4,6-trinitrophenylmethylnitramine). By presenting

quantitative data in a clear, comparative format and detailing the experimental and

computational methodologies, this document aims to assist researchers in the validation and

refinement of computational models for energetic materials.

Comparison of Experimental and Computational
Detonation Properties of Tetryl
The performance of computational models in predicting the detonation characteristics of Tetryl
can be evaluated by comparing their outputs with established experimental data. The following

table summarizes key detonation parameters from both experimental measurements and

computational simulations.
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Detonation
Property

Experimental Value
Computational
Model

Predicted Value

Detonation Velocity

(D)

7,570 m/s (at 1.71

g/cm³)

Kamlet-Jacobs (K-J)

Method
~7,600 - 7,700 m/s

Detonation

(Chapman-Jouguet)

Pressure (PCJ)

22.64 GPa (at 1.614

g/cm³)

CHEETAH

(Thermochemical

Code)

Value not explicitly

found in search

results

Detonation

Temperature (Td)

Value with an average

deviation of 180 K

reported

Thermodynamic

Calculations

Value not explicitly

found in search

results

Note: The predicted values from computational models can vary based on the specific

implementation, input parameters, and equations of state used. The values presented here are

indicative of typical results found in the literature.

Experimental Protocols
Accurate experimental data is the bedrock for validating any computational model. The

following are brief descriptions of standard experimental techniques used to determine the

detonation properties of solid explosives like Tetryl.

Measurement of Detonation Velocity
A common and historically significant method for measuring the detonation velocity of solid

explosives is the Dautriche method. This technique involves initiating an explosive charge at

two points separated by a known distance. A detonating cord with a known, stable detonation

velocity is placed in contact with the explosive charge between these two initiation points. The

point at which the two detonation waves from the cord collide is marked on a witness plate. By

measuring the distances from the collision point to the initial contact points on the cord, and

knowing the cord's detonation velocity, the detonation velocity of the explosive charge can be

calculated.

Another widely used technique is the Rate Stick Test. In this method, a cylindrical charge of the

explosive is prepared with a series of embedded probes (e.g., ionization pins, fiber optic

sensors) at precisely known intervals along its length. As the detonation front propagates
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through the charge, it triggers each probe sequentially. The time intervals between the

triggering of successive probes are recorded electronically. The detonation velocity is then

calculated by dividing the known distance between probes by the measured time interval.

Measurement of Detonation Pressure
The Plate Dent Test is a well-established method for estimating the Chapman-Jouguet (C-J)

pressure of an explosive. A cylindrical charge of the explosive is detonated in contact with a

thick steel witness plate. The detonation creates a dent in the plate, and the depth of this dent

is empirically correlated to the C-J pressure of the explosive.

More modern and direct measurements of detonation pressure can be achieved using

techniques like Photonic Doppler Velocimetry (PDV) or embedded manganin pressure gauges.

PDV measures the velocity of a reflective surface (a thin foil or the explosive-window interface)

as the detonation wave arrives, from which the particle velocity and subsequently the pressure

can be inferred. Manganin gauges are piezoelectric sensors that can be embedded within the

explosive or in a material in contact with it to directly measure the pressure profile of the

detonation wave.

Measurement of Detonation Temperature
Determining the temperature of a detonation front is experimentally challenging due to the

extremely high temperatures and transient nature of the event. One established method is the

electro-optical method. This technique involves inserting a light pipe (e.g., a transparent rod)

into the explosive charge. As the detonation front passes the end of the light pipe, the intense

light emitted from the hot detonation products is transmitted to a spectrometer. By analyzing

the spectral distribution of this light and fitting it to a black-body radiation model, the color

temperature of the detonation front can be determined.

Computational Modeling Approaches
A range of computational models, from empirical methods to sophisticated thermochemical

codes, are employed to predict the detonation properties of explosives.

Kamlet-Jacobs (K-J) Method
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The Kamlet-Jacobs method is a well-regarded empirical technique for estimating the

detonation velocity and pressure of C-H-N-O explosives. It relies on the elemental composition,

the heat of formation, and the loading density of the explosive. The K-J equations provide a

relatively simple yet reasonably accurate means of predicting detonation performance, making

them a valuable tool for initial assessments and for comparing with more complex models.

Studies have shown that the detonation velocities calculated for Tetryl using the K-J method

are in good agreement with experimental results.[1]

Thermochemical Codes (e.g., CHEETAH)
Thermochemical codes like CHEETAH (Chemical Equilibrium at High Temperature and High

Pressure) are advanced computational tools that predict detonation properties by solving the

thermodynamic equations of chemical equilibrium for the detonation products at the high

pressures and temperatures characteristic of a detonation. These codes utilize extensive

libraries of thermodynamic data for various chemical species and employ sophisticated

equations of state to model the behavior of the detonation products. CHEETAH can provide

detailed predictions of detonation velocity, pressure, temperature, and the composition of the

detonation products.

Validation Workflow
The process of validating a computational model for Tetryl detonation involves a systematic

comparison of its predictions with reliable experimental data.

Caption: Workflow for validating computational models of Tetryl detonation.
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[https://www.benchchem.com/product/b1194171#validating-computational-models-of-tetryl-
detonation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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